2-[(2-chlorophenyl)imino]-3-ethyl-1,3-thiazolidin-4-one

• IUPAC Name: 2-(2-chlorophenyl)imino-3-ethyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C11H11ClN2OS/c1-2-14-10(15)7-16-11(14)13-9-6-4-3-5-8(9)12/h3-6H,2,7H2,1H3
• InChI Key: QEBYIBXMOIEAAM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CSC1=NC2=CC=CC=C2Cl
• Molecular Formula: C11H11ClN2OS
• Molecular Weight: 254.74 g/mol
• Solubility: 27.9 [ug/mL] (The mean of the results at pH 7.4)

Description

2-[(2-chlorophenyl)imino]-3-ethyl-1,3-thiazolidin-4-one, also known as CPTIO, is a chemical compound that has various scientific research applications. It is a nitric oxide (NO) scavenger that is used to study the role of NO in biological systems.

Mechanism of Action

2-[(2-chlorophenyl)imino]-3-ethyl-1,3-thiazolidin-4-one acts as a scavenger of NO, which is a signaling molecule that plays a crucial role in many biological processes. NO is produced by various enzymes in the body, including nitric oxide synthase (NOS). 2-[(2-chlorophenyl)imino]-3-ethyl-1,3-thiazolidin-4-one reacts with NO to form a stable adduct, which inhibits the biological activity of NO.
Biochemical and Physiological Effects:
2-[(2-chlorophenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has various biochemical and physiological effects, including the inhibition of NO-mediated vasodilation, the reduction of oxidative stress, and the modulation of immune responses. It has been shown to have protective effects in various disease models, including ischemia-reperfusion injury, neuroinflammation, and cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(2-chlorophenyl)imino]-3-ethyl-1,3-thiazolidin-4-one in lab experiments is its ability to scavenge NO specifically, allowing researchers to study the effects of NO on biological processes. However, one limitation of using 2-[(2-chlorophenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is that it may have off-target effects, as it can also scavenge other reactive nitrogen species. Additionally, the concentration of 2-[(2-chlorophenyl)imino]-3-ethyl-1,3-thiazolidin-4-one used in experiments may affect the results, as high concentrations of 2-[(2-chlorophenyl)imino]-3-ethyl-1,3-thiazolidin-4-one may have non-specific effects.

Future Directions

There are many future directions for the study of 2-[(2-chlorophenyl)imino]-3-ethyl-1,3-thiazolidin-4-one, including the development of more selective NO scavengers, the investigation of the role of NO in various disease models, and the exploration of the effects of 2-[(2-chlorophenyl)imino]-3-ethyl-1,3-thiazolidin-4-one on different biological processes. Additionally, the use of 2-[(2-chlorophenyl)imino]-3-ethyl-1,3-thiazolidin-4-one in combination with other compounds may provide new insights into the role of NO in biological systems.

Synthesis Methods

2-[(2-chlorophenyl)imino]-3-ethyl-1,3-thiazolidin-4-one can be synthesized by the reaction of 2-chlorobenzaldehyde and ethyl isothiocyanate in the presence of a base such as potassium carbonate. The resulting product is then treated with hydrochloric acid to yield 2-[(2-chlorophenyl)imino]-3-ethyl-1,3-thiazolidin-4-one.

Scientific Research Applications

2-[(2-chlorophenyl)imino]-3-ethyl-1,3-thiazolidin-4-one has various scientific research applications, including the study of NO signaling pathways in biological systems. It is used to scavenge NO and inhibit its biological activity, allowing researchers to study the effects of NO on different biological processes. 2-[(2-chlorophenyl)imino]-3-ethyl-1,3-thiazolidin-4-one is also used in the study of cardiovascular diseases, cancer, and neurodegenerative disorders.